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Abstract
This technical guide provides a comprehensive overview of 4-Chloro-5,8-difluoroquinoline, a

halogenated heterocyclic compound of significant interest in medicinal chemistry and materials

science. This document consolidates critical information regarding its chemical identity,

molecular structure, and physicochemical properties. Drawing upon the established reactivity

and application of structurally related fluoroquinolines, this guide explores the potential

synthetic utility and applications of 4-Chloro-5,8-difluoroquinoline in the development of

novel therapeutic agents and advanced materials. Methodologies for the synthesis and

functionalization of the quinoline core are discussed, providing researchers with a foundational

understanding for its incorporation into discovery pipelines.

Chemical Identity and Molecular Structure
4-Chloro-5,8-difluoroquinoline is a substituted quinoline with a molecular formula of

C₉H₄ClF₂N.[1] The presence of a chlorine atom at the 4-position and two fluorine atoms at the

5- and 8-positions imparts unique electronic properties and reactivity to the molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1486552?utm_src=pdf-interest
https://www.benchchem.com/product/b1486552?utm_src=pdf-body
https://www.benchchem.com/product/b1486552?utm_src=pdf-body
https://www.benchchem.com/product/b1486552?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/43531965
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1486552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Chemical Identifiers and Properties

Identifier Value Source(s)

CAS Number 874781-04-1; 1208626-68-9 [2]

Molecular Formula C₉H₄ClF₂N [2]

Molecular Weight 199.58 g/mol

SMILES Fc1ccc(F)c2c(Cl)ccnc12 [1]

InChI Key
DZFRUXKPHJQFHH-

UHFFFAOYSA-N
[1]

Note: Discrepancies in the listed CAS numbers exist in supplier databases.

Molecular Structure Diagram
The structural formula of 4-Chloro-5,8-difluoroquinoline is depicted below, illustrating the

arrangement of the fused benzene and pyridine rings and the positions of the halogen

substituents.

Caption: 2D Molecular Structure of 4-Chloro-5,8-difluoroquinoline.

Potential Applications in Drug Discovery and
Materials Science
While specific literature on 4-Chloro-5,8-difluoroquinoline is emerging, the broader class of

substituted chloro-fluoroquinolines serves as a crucial pharmacophore and building block in

several areas of research and development.[3]

Pharmaceutical Intermediate
The quinoline scaffold is a common motif in a vast array of biologically active molecules.[3]

Halogenation, particularly with chlorine and fluorine, can significantly modulate a compound's

pharmacokinetic and pharmacodynamic properties, including metabolic stability, binding affinity,

and membrane permeability.[4]
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Oncology: Fluoroquinolone derivatives are being investigated as targeted cancer therapies.

[3] The strategic placement of halogens on the quinoline core allows for regioselective

functionalization, enabling the synthesis of libraries of compounds for screening against

various cancer cell lines.[3]

Antiviral and Antibacterial Agents: The fluoroquinolone class of antibiotics is a prime example

of the successful application of this scaffold in medicine.[5] The 4-chloro substituent serves

as a versatile synthetic handle for introducing various side chains to explore structure-activity

relationships (SAR) and develop new antibacterial and antiviral agents.[3][5] The synthesis of

compounds like Diflomotecan, an anticancer agent, utilizes a chloroquinoline intermediate,

highlighting the importance of this class of compounds.[6]

Agrochemicals: The versatility of chloro-fluoroquinolines extends to the development of novel

pesticides and herbicides, aiming for increased efficacy and improved environmental profiles.

[3]

Materials Science
Fluorinated organic compounds often exhibit unique optoelectronic properties.[3] Derivatives of

4-Chloro-5,8-difluoroquinoline could be explored for their potential use in:

Organic Light-Emitting Diodes (OLEDs): The ability to fine-tune the electronic properties

through substitution reactions makes these compounds attractive candidates for the

development of new materials for OLEDs and other electronic components.[3]

Sensors and Advanced Coatings: The specific substitution pattern may lead to materials with

tailored properties for use in chemical sensors and high-performance coatings.[3]

Synthetic Strategies and Methodologies
The synthesis of 4-Chloro-5,8-difluoroquinoline and its derivatives can be approached

through established methods for quinoline synthesis, followed by selective halogenation, or by

utilizing appropriately substituted anilines as starting materials.

General Synthetic Workflow for Chloroquinolines

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/innovations-in-organic-synthesis-with-4-chloro-8-fluoroquinoline-uk
https://www.nbinno.com/article/other-organic-chemicals/innovations-in-organic-synthesis-with-4-chloro-8-fluoroquinoline-uk
https://pubmed.ncbi.nlm.nih.gov/12723953/
https://www.nbinno.com/article/other-organic-chemicals/innovations-in-organic-synthesis-with-4-chloro-8-fluoroquinoline-uk
https://pubmed.ncbi.nlm.nih.gov/12723953/
https://en.wikipedia.org/wiki/Diflomotecan
https://www.nbinno.com/article/other-organic-chemicals/innovations-in-organic-synthesis-with-4-chloro-8-fluoroquinoline-uk
https://www.nbinno.com/article/other-organic-chemicals/innovations-in-organic-synthesis-with-4-chloro-8-fluoroquinoline-uk
https://www.benchchem.com/product/b1486552?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/innovations-in-organic-synthesis-with-4-chloro-8-fluoroquinoline-uk
https://www.nbinno.com/article/other-organic-chemicals/innovations-in-organic-synthesis-with-4-chloro-8-fluoroquinoline-uk
https://www.benchchem.com/product/b1486552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1486552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common strategy for the synthesis of 4-chloroquinolines involves the cyclization of an aniline

derivative, followed by chlorination of the resulting 4-hydroxyquinoline intermediate.[7]

Substituted Aniline

4-Hydroxyquinoline Derivative
Cyclization Reagent

(e.g., Diethyl malonate) 4-Chloroquinoline Product
Chlorinating Agent

(e.g., POCl₃)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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